5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-(3-methylbutoxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-(3-methylbutoxy)phenyl]-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H29N3O4/c1-15(2)9-12-32-18-6-4-5-17(14-18)24-21-22(19-13-16(3)7-8-20(19)30)26-27-23(21)25(31)28(24)10-11-29/h4-8,13-15,24,29-30H,9-12H2,1-3H3,(H,26,27)
• InChI Key: SFJZKSNZRKKCNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=CC=C4)OCCC(C)C

Description

This compound belongs to the 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one class, a scaffold known for its structural complexity and pharmacological relevance. The molecule features a pyrrolo-pyrazole core substituted with a 2-hydroxyethyl group at position 5, a 2-hydroxy-5-methylphenyl group at position 3, and a 3-(3-methylbutoxy)phenyl moiety at position 2. These substituents confer unique physicochemical properties, including enhanced hydrogen-bonding capacity (via hydroxyl groups) and lipophilicity (from the 3-methylbutoxy chain) .

Biological Activity

The compound 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-(3-methylbutoxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

• Molecular Formula: C₃₁H₃₃N₃O₃
• Molecular Weight: 505.61 g/mol

The compound features a pyrrolo[3,4-c]pyrazole core, which is known for its diverse biological activities. The presence of hydroxyethyl and hydroxyphenyl groups may contribute to its reactivity and interaction with biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds with similar structures. For instance, a related pyrazolyl thiazolinone demonstrated significant antiproliferative effects against various cancer cell lines, such as leukemic and ovarian cancer cells, with a growth inhibition concentration (GI50) as low as 0.0351 µM . This suggests that the compound may exhibit similar properties due to structural similarities.

Anti-inflammatory Effects

Compounds within the same class have shown promising anti-inflammatory activities. For example, a related compound inhibited cyclooxygenase and lipoxygenase enzymes involved in inflammatory pathways. The inhibition of these enzymes is crucial as they play significant roles in the synthesis of pro-inflammatory mediators like prostaglandins and leukotrienes .

The proposed mechanism of action for compounds like 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-(3-methylbutoxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one likely involves:

• Enzyme Inhibition: Similar compounds have been shown to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), reducing inflammation and cancer cell proliferation.
• Cell Cycle Arrest: Some pyrazole derivatives induce cell cycle arrest in cancer cells, leading to apoptosis.
• Reactive Oxygen Species (ROS) Modulation: These compounds can modulate oxidative stress levels within cells, influencing survival pathways.

Study 1: Antiproliferative Effects on Cancer Cells

In a study evaluating the antiproliferative effects of a series of pyrazole derivatives, it was found that certain substitutions on the pyrazole ring significantly enhanced activity against ovarian cancer cells. The study reported IC50 values ranging from 0.0351 µM to 0.248 µM for various derivatives .

Study 2: Anti-inflammatory Activity Assessment

A topical application study demonstrated that a structurally similar compound reduced inflammation in mouse models by inhibiting leukotriene synthesis and COX activity. The resultant decrease in inflammatory markers indicated potential therapeutic applications for skin-related inflammatory conditions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Below is a comparative analysis based on substituent effects and reported

Table 1: Key Structural Analogs and Their Properties

Compound ID & Substituents	Yield (%)	Melting Point (°C)	Notable Features	Reference
5{4–18-20}: 5-(2-Cl-phenyl), 4-(3-ethoxy-4-OH-phenyl), 3-(2-OH-3,5-Me₂-phenyl)	84	247–249	High crystallinity; strong intramolecular H-bonding (IR: 3420 cm⁻¹, OH stretch)
5{4–23-22}: 5-(pyridin-3-ylmethyl), 4-(4-Br-phenyl), 3-(2-OH-3,5-Me₂-phenyl)	81	241–244	Enhanced π-π stacking (NMR: aromatic proton shifts at δ 7.8–8.2)
5{5–25-19}: 5-(4-F-phenyl), 4-(4-MeS-phenyl), 3-(2-OH-4,5-Me₂-phenyl)	81	210–213	Moderate lipophilicity (logP: 3.2 predicted)
Target Compound : 5-(2-hydroxyethyl), 4-[3-(3-methylbutoxy)phenyl], 3-(2-OH-5-Me-phenyl)	N/A	N/A	Predicted higher solubility (hydroxyethyl) and membrane permeability (branched alkyl)	Inferred

Key Findings :

Substituent Impact on Solubility: The 2-hydroxyethyl group in the target compound likely enhances aqueous solubility compared to halogenated analogs (e.g., 5{4–18-20} with Cl-substituents). This aligns with trends in , where polar substituents (e.g., -OH, -OMe) correlate with lower logP values .

Hydrogen-Bonding Networks :

• Analogs with multiple hydroxyl groups (e.g., 5{4–18-20}) exhibit strong intramolecular H-bonding (IR peaks at 3420 cm⁻¹), stabilizing tautomeric forms . The target compound’s 2-hydroxy-5-methylphenyl group may similarly stabilize its conformation.

Biological Activity Predictions :

• Ligand-based screening () suggests that structural similarity to pyrazole-containing compounds correlates with kinase inhibition or anti-inflammatory activity. The target compound’s pyrazole core and hydroxyl groups align with pharmacophores for cyclooxygenase (COX) inhibition .

Thermal Stability :

• Melting points of analogs range from 210–249°C, influenced by substituent polarity and crystallinity. The target compound’s branched alkyl chain may reduce melting point compared to rigid halogenated derivatives .

Computational and Experimental Insights

• Structural Diversity Analysis : Functional group frequency mapping () indicates that hydroxyl and aryl ether substituents are common in bioactive dihydropyrazoles. The target compound’s 3-methylbutoxy group falls within the "branched alkyl ether" category, a less frequent but pharmaceutically valuable motif .
• Toxicity Predictions : Chronic toxicity models () highlight that compounds with hydroxyl groups and moderate logP (3–4) show lower hepatotoxicity risks. The target compound’s predicted logP (~3.5) aligns with this safer profile .